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Introduction

These application notes provide detailed protocols for the preparation and use of physiological
salt solutions for the ex vivo perfusion of isolated rodent hearts, a cornerstone technique in
cardiovascular research. While the term "Ringer's Lactate" is common in clinical settings for
intravenous fluid resuscitation, for isolated organ perfusion, specifically designed and buffered
crystalloid solutions are required to maintain cardiac viability and function. The most widely
used and validated of these are the Krebs-Henseleit and Tyrode's solutions.[1][2][3][4]

This document will provide a comprehensive overview of the composition, preparation, and
application of these standard perfusates, tailored for researchers, scientists, and drug
development professionals.

Perfusion Solutions: Composition and Rationale

The choice of perfusion fluid is critical for the success of an isolated heart experiment. The
solution must be isotonic, provide essential ions for cellular function, deliver an energy
substrate, and be buffered to a physiological pH.[2][3]
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Krebs-Henseleit Buffer (KHB) is the most common perfusate for isolated heart studies.[2][5] It
is a bicarbonate-based buffer that, when gassed with 95% Oz / 5% CO2, maintains a stable pH
of 7.4.[2][6][7]

Tyrode's Solution is another widely used physiological salt solution that resembles Ringer's
lactate but is specifically formulated for experimental use. It contains magnesium, glucose as
an energy source, and uses a bicarbonate and phosphate buffering system.[8]

Below is a comparison of the standard compositions for these solutions.

Table 1: Composition of Standard Perfusion Solutions
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Component

Krebs-Henseleit
Solution (mM)

Modified Tyrode's
Solution (mM)

Function

NaCl

1185

135

Maintains osmotic
pressure and provides
Na* for action

potentials.[4]

KCI

4.7

40-54

Essential for
maintaining
membrane potential

and repolarization.[4]

CaClz

1.75-25

1.8

Critical for excitation-
contraction coupling
and muscle

contraction.[4]

MgSOa

1.2

Cofactor for many
enzymes and
influences ion channel

function.

MgCl2

1.0

Similar role to MgSOa,
reduces spontaneous

muscle activity.[4]

KH2POa4

1.2

Phosphate source for
ATP and intracellular

buffering.

NaH2POa4

0.33-0.42

Phosphate source and

buffering agent.[9]

NaHCOs

25.0

11.9

Primary buffering
agent in combination
with CO2.[4]

Glucose (D-Glucose)

5.0-11.0

10.0-111

Primary energy
substrate for the
heart.[2][4]
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An organic buffering

agent that can
HEPES - 10.0

supplement

bicarbonate.

Experimental Protocols
Protocol 1: Preparation of Krebs-Henseleit Buffer (1
Liter)

Materials:

Reagent-grade chemicals (NaCl, KCI, CaClz, MgSOa4, KH2PO4, NaHCOs, D-Glucose)

Ultrapure, distilled, deionized water

Volumetric flasks and graduated cylinders

Magnetic stirrer and stir bar

pH meter

0.22 um or 0.45 pm filter unit

Carbogen gas tank (95% Oz / 5% CO2) with regulator and tubing
Procedure:

e Prepare Stock Solutions: For consistency, it is often beneficial to prepare concentrated stock
solutions of each component.

» Dissolve Components: In a beaker with approximately 800 mL of ultrapure water, dissolve all
components except for NaHCOs and CaClz while stirring.

e Add Calcium: Once the other salts are fully dissolved, add the CaClz. Adding calcium last
and into a dilute solution helps prevent precipitation.
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Aerate the Solution: Begin bubbling the solution with carbogen gas (95% Oz / 5% CO2). This
step is crucial for both oxygenation and for establishing the bicarbonate buffering system.[7]

Add Bicarbonate and Adjust pH: While continuing to gas the solution, slowly add the
NaHCOs. The COz: in the carbogen gas will interact with the bicarbonate to bring the pH to
approximately 7.4.[2] Monitor the pH and make minor adjustments if necessary.

Final Volume: Transfer the solution to a 1-liter volumetric flask and add ultrapure water to
reach the final volume.

Filter: Filter the buffer through a 0.22 um or 0.45 um filter to sterilize and remove any
particulates that could cause embolisms in the coronary vessels.[7][10]

Maintain Temperature and Aeration: The prepared buffer should be maintained at 37°C in a
water-jacketed reservoir and continuously bubbled with carbogen gas until and during its
use.[2][10]

Protocol 2: Isolated Rodent Heart Perfusion
(Langendorff Method)

This protocol provides a general workflow for retrograde perfusion of an isolated rodent heart.

Materials:

Anesthetized rodent (e.g., Wistar rat, 250-3009)
Heparin (1000 IU/mL)
Anesthetic (e.g., sodium pentobarbital, 60 mg/kg)

Langendorff apparatus (including water-jacketed reservoir, tubing, aortic cannula, and
perfusion chamber)

Surgical instruments (scissors, forceps, sutures)

Prepared and warmed (37°C) Krebs-Henseleit or Tyrode's solution, continuously aerated.

Procedure:
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e Anesthesia and Heparinization: Anesthetize the rodent via intraperitoneal injection. Once
deeply anesthetized, administer heparin (e.g., 1000 1U/kg) intravenously to prevent blood
clotting.[10][11]

e Thoracotomy: Perform a thoracotomy to expose the heart.

» Heart Excision: Rapidly excise the heart and immediately place it in ice-cold perfusion buffer
to arrest contractions and protect against ischemia.[10]

e Cannulation: Identify the aorta and carefully cannulate it with an aortic cannula connected to
the Langendorff apparatus. Ensure no air bubbles are introduced into the system, as this can
cause an embolism. Secure the aorta to the cannula with a silk suture.[10][11]

« Initiate Perfusion: Begin retrograde perfusion with the warm (37°C), oxygenated buffer at a
constant pressure (typically 60-80 mmHg for rats).[10] The perfusion pressure will close the
aortic valve and force the buffer into the coronary arteries, sustaining the heart muscle.[2][11]

o Equilibration: Allow the heart to stabilize for a 20-30 minute equilibration period. During this
time, monitor key functional parameters such as heart rate, left ventricular developed
pressure (LVDP), and coronary flow until a steady state is achieved.[10] The heart is now
ready for experimental interventions.

Visualizations
Signaling Pathways in the Cardiomyocyte

The components of the perfusion buffer directly influence the key signaling pathways that
govern cardiac function. Calcium is central to excitation-contraction coupling, while glucose
provides the fuel for ATP production, which powers contraction and ion pumps like the Na+/K+-
ATPase.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Isradipine_in_Isolated_Rat_Heart_Perfusion_Experiments.pdf
https://www.transonic.com/hubfs/Resource%20Center%20HubDB%20Files/Rat%20%26%20Mouse%20Isolated%20Perfused%20Heart%20(RL-75-sp).pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Isradipine_in_Isolated_Rat_Heart_Perfusion_Experiments.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Isradipine_in_Isolated_Rat_Heart_Perfusion_Experiments.pdf
https://www.transonic.com/hubfs/Resource%20Center%20HubDB%20Files/Rat%20%26%20Mouse%20Isolated%20Perfused%20Heart%20(RL-75-sp).pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Isradipine_in_Isolated_Rat_Heart_Perfusion_Experiments.pdf
https://www.adinstruments.com/blog/choosing-right-perfusate-your-isolated-langendorff-heart-preparation
https://www.transonic.com/hubfs/Resource%20Center%20HubDB%20Files/Rat%20%26%20Mouse%20Isolated%20Perfused%20Heart%20(RL-75-sp).pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Isradipine_in_Isolated_Rat_Heart_Perfusion_Experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Isolated Heart Viability

Isotonic Environment lonic Homeostasis

Physiological pH (7.4)

Energy Substrate

Y
NaCl Glucose NaHCOs + CO2 K+, Caz*, Mg2*, PO43-

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for Perfusion of
Isolated Rodent Hearts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233783/docs#application-notes-and-protocols-for-
perfusion-of-isolated-rodent-hearts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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